Cas no 2580255-31-6 (2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylic acid)

• Product Name: 2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylic acid
• CAS No: 2580255-31-6
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 5664828
• PubChem ID: 165894191
• Update Time: 2025-10-12

2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid
• EN300-27732716
• 2580255-31-6
• 2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylic acid

• Inchi： 1S/C9H15NO4S/c11-8(12)7-5-15(13,14)6-9(7)1-3-10-4-2-9/h7,10H,1-6H2,(H,11,12)
• InChI Key： BPGMRKMSGMHNOS-UHFFFAOYSA-N
• SMILES： S1(CC(C(=O)O)C2(CCNCC2)C1)(=O)=O

Computed Properties

• Exact Mass: 233.07217913g/mol
• Monoisotopic Mass: 233.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 91.8Ų

Additional information on 2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylic acid

2,2-Dioxo-2λ6-Thia-8-Azaspiro[4.5]Decane-4-Carboxylic Acid (CAS No. 2580255-31-6)

The compound 2,2-dioxo-2λ6-thia-8-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2580255-31-6) is a highly specialized organic molecule with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom—a feature that often imparts unique chemical and physical properties. The spiro structure in this molecule is further modified by the presence of a thia group (a sulfur atom within the ring system) and an aza group (a nitrogen atom), making it a member of the thiazaspiro family.

Recent studies have highlighted the potential of thiazaspiro compounds in drug design, particularly in the development of agents targeting specific biological pathways. The carboxylic acid group attached to the spiro system plays a crucial role in determining the compound's reactivity and bioavailability. Researchers have explored the ability of this group to form amide bonds, which are essential in peptide synthesis and drug delivery systems.

The molecular structure of 2,2-dioxo-2λ6-thia-8-azaspiro[4.5]decane-4-carboxylic acid is further distinguished by its dioxo functionality, which introduces additional electronic effects and steric hindrance. This feature has been shown to influence the compound's stability and its interaction with biological systems. Computational chemistry studies have revealed that the dioxo groups enhance the molecule's ability to act as a hydrogen bond donor or acceptor, which is critical for its potential use in medicinal chemistry.

In terms of applications, this compound has been investigated for its potential as a building block in the synthesis of more complex molecules with therapeutic properties. For instance, its use as an intermediate in the construction of macrocyclic compounds has been reported in recent literature. The spiro system provides a rigid framework that can be exploited to create molecules with high selectivity and potency against various disease targets.

Furthermore, advancements in synthetic methodologies have enabled the efficient preparation of this compound. Researchers have developed novel routes utilizing transition metal catalysts and microwave-assisted synthesis to achieve higher yields and better purity. These methods not only enhance the scalability of production but also pave the way for its broader application in both academic and industrial settings.

The unique combination of structural features in 2,2-dioxo-2λ6-thia-8-azaspiro[4.5]decane-4-carboxylic acid makes it an intriguing subject for further exploration. Its role as a versatile building block in organic synthesis, coupled with its promising pharmacological profile, underscores its importance in contemporary chemical research.